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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hygroscopic properties of three common

forms of sodium tetraborate: anhydrous sodium tetraborate (Na₂B₄O₇), sodium tetraborate

pentahydrate (Na₂B₄O₇·5H₂O), and sodium tetraborate decahydrate (Na₂B₄O₇·10H₂O),

commonly known as borax. Understanding the differences in how these compounds interact

with atmospheric moisture is critical for applications in research, pharmaceutical formulations,

and manufacturing, where stability and material integrity are paramount.

Comparison of Hygroscopic Properties
The tendency of a substance to attract and hold water molecules from the surrounding

environment is known as hygroscopicity. In the case of sodium borates, this property is largely

determined by their degree of hydration. Anhydrous sodium tetraborate, lacking any water of

crystallization, exhibits the strongest affinity for moisture, while the hydrated forms are

comparatively more stable under specific humidity conditions.
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Property
Anhydrous Sodium
Tetraborate
(Na₂B₄O₇)

Sodium
Tetraborate
Pentahydrate
(Na₂B₄O₇·5H₂O)

Sodium
Tetraborate
Decahydrate
(Na₂B₄O₇·10H₂O)

Hygroscopicity

Strongly hygroscopic.

[1] Readily absorbs

moisture from the air.

[1]

Less hygroscopic than

the decahydrate form.

[2]

Hygroscopic.[3][4]

Can lose water of

crystallization in

warm, dry air.[5]

Appearance

White, odorless

powder or glassy

crystals.[1][6]

Colorless or white,

odorless crystals or

free-flowing powder.

[7][8]

White, hard crystals,

granules, or crystalline

powder.[9][10]

Stability

Will absorb moisture

to form the

pentahydrate or

decahydrate.[1]

Stable under normal

storage conditions.

[11] Begins to lose

water of hydration at

252°F (122°C).[12]

The decahydrate and

pentahydrate forms

are rapidly and

reversibly

interconverted at 60%

relative humidity and

20-25°C.[3]

Moisture Transition

Rapidly hydrates in

the presence of

atmospheric moisture.

[11]

Transitions to the

decahydrate form at

relative humidity

above 60% (at 20-

25°C).[3]

Loses water to form

the pentahydrate at

relative humidity

below 60% (at 20-

25°C).[3]

Experimental Protocols for Determining
Hygroscopicity
The hygroscopicity of powdered solids like sodium borates can be quantitatively determined

using several established methods. Two common techniques are Dynamic Vapor Sorption

(DVS) and the static gravimetric method using saturated salt solutions.

Dynamic Vapor Sorption (DVS)
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This is a precise and automated method for determining water sorption isotherms.

Methodology:

A small, accurately weighed sample of the sodium borate is placed in the DVS instrument's

microbalance.

The sample is initially dried under a stream of dry nitrogen gas to establish a baseline

weight.

The relative humidity (RH) of the nitrogen stream is then incrementally increased in a

stepwise manner (e.g., from 0% to 90% RH in 10% increments).

At each RH step, the sample's weight is continuously monitored until it reaches equilibrium

(i.e., when the rate of weight change is negligible).

Once the maximum RH is reached, the humidity is incrementally decreased to measure the

desorption isotherm.

The change in mass at each RH step is recorded and plotted against the relative humidity to

generate a moisture sorption isotherm.

Static Gravimetric Method (using Saturated Salt
Solutions)
This method relies on creating controlled humidity environments using saturated aqueous salt

solutions.

Methodology:

A series of desiccators are prepared, each containing a saturated solution of a specific salt to

maintain a known, constant relative humidity at a constant temperature (as per ASTM E104).

A precisely weighed amount of the dry sodium borate sample is placed in a weighing bottle

or dish.

The open sample container is then placed in one of the desiccators.
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The sample is stored in the desiccator for a period sufficient to reach equilibrium with the

surrounding atmosphere (this can range from several days to weeks).

The sample is periodically weighed until a constant weight is achieved.

The percentage increase in weight is calculated to determine the moisture content at that

specific relative humidity.

This process is repeated for each of the different relative humidity environments to construct

a moisture sorption isotherm.

Visualization of Sodium Borate Hydration States
The relationship and transitions between the different forms of sodium tetraborate based on

environmental moisture can be visualized as follows:

Anhydrous
Na₂B₄O₇

Pentahydrate
Na₂B₄O₇·5H₂O

Moisture Absorption
Dehydration

(Heating)

Decahydrate
Na₂B₄O₇·10H₂O

Moisture Absorption
(RH > 60%)
Water Loss
(RH < 60%)

Click to download full resolution via product page

Hydration and dehydration pathways of sodium tetraborate.

In summary, the hygroscopicity of sodium borates is a critical factor to consider in their

handling, storage, and application. Anhydrous sodium tetraborate is the most hygroscopic,

readily absorbing atmospheric moisture. The pentahydrate and decahydrate forms exist in a

dynamic equilibrium, with the transition between them occurring at approximately 60% relative

humidity at room temperature. For applications requiring minimal water content and high

stability, the pentahydrate form is often preferred over the more hygroscopic decahydrate. The

choice of a specific sodium borate should, therefore, be guided by the environmental conditions

of its intended use and the acceptable level of moisture interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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